Cas no 156-82-1 (2-thiouracil)

• Product Name: 2-thiouracil
• CAS No: 156-82-1
• MF: C₄H₄N₂OS
• MW: 128.152
• CID: 904313
• Update Time: 2024-11-26

2-thiouracil Chemical and Physical Properties

Names and Identifiers

• 2-thiouracil
• 2-Thioxo-2,3-dihydro-4(1H)-pyrimidinon
• 4-Hydroxy-2-mercaptopyrimidine
• 2-Mercaptopyrimidin-4-ol

Computed Properties

• Exact Mass: 128.004
• Monoisotopic Mass: 128.004
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 73.2A^2
• Surface Charge: 0
• Tautomer Count: 9
• XLogP3: nothing

Experimental Properties

• Color/Form: White to yellowish crystalline powder
• Density: 1.46
• Boiling Point: 337.2°Cat760mmHg
• Flash Point: 157.7°C
• Refractive Index: 1.677

2-thiouracil Security Information

• Storage Condition：2-8°C